Cas no 94266-03-2 (3,5-Pyridinedicarboxylicacid, 4-ethyl-1,4-dihydro-2,6-dimethyl-, 3-(1,1-dimethylethyl) 5-ethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 4-ethyl-1,4-dihydro-2,6-dimethyl-, 3-(1,1-dimethylethyl) 5-ethyl ester
• CAS No: 94266-03-2
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 805526
• PubChem ID: 216399
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylicacid, 4-ethyl-1,4-dihydro-2,6-dimethyl-, 3-(1,1-dimethylethyl) 5-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-ethyl-1,4-dihydro-2,6-dimethyl-, 3-(1,1-dimethylethyl) 5-ethyl ester
• 5-O-tert-butyl 3-O-ethyl 4-ethyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• tert-butyl ethyl 4-ethyl-1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate
• DTXSID50915857
• NS00065344
• EINECS 304-409-8
• tert-butyl ethyl 4-ethyl-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 94266-03-2

• Inchi： 1S/C17H27NO4/c1-8-12-13(15(19)21-9-2)10(3)18-11(4)14(12)16(20)22-17(5,6)7/h12,18H,8-9H2,1-7H3
• InChI Key： USGTYZQEEZQSHH-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)NC(C)=C(C(=O)OCC)C1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.194
• Monoisotopic Mass: 309.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.476